Cas no 31498-92-7 (Julichrome Q5.5)

• Product Name: Julichrome Q5.5
• CAS No: 31498-92-7
• MF: C₃₄H₂₂O₁₀
• MW: 590.532490253448
• CID: 316932
• Update Time: 2023-11-19

Julichrome Q5.5 Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bianthracene]-9,9',10,10'-tetrone,5,5'-diacetyl-1,1',8,8'-tetrahydroxy-6,6'-dimethyl-
• [2,2'-Bianthracene]-9,9',10,10'-tetrone,5,5'-diacetyl-1,1',8,8'-tetrahydroxy-6,6'-dimethyl-, stereoisomer
• Julichrome Q5.5
• JulichromeQ, 1,1',2,2',3,3',4,4'-octadehydro-1,1'-dideoxo-3,3',11,11'-tetradeoxy-1,1'-dihydroxy-11,11'-dioxo-
• CID 101982262
• 1,1'-Diacetyl-2,2'-dimethyl-4,4',5,5'-tetrahydroxy-6,6'-bi[9,10-anthraquinone]
• [2,2'-Bianthracene]-9,9',10,10'-tetrone, 5,5'-diacetyl-1,1',8,8'-tetrahydroxy-6,6'-dimethyl-

• Inchi： 1S/C34H22O10/c1-11-9-19(37)25-27(21(11)13(3)35)31(41)17-7-5-15(29(39)23(17)33(25)43)16-6-8-18-24(30(16)40)34(44)26-20(38)10-12(2)22(14(4)36)28(26)32(18)42/h5-10,37-40H,1-4H3
• InChI Key： ZQRKCKHKUZLQMA-UHFFFAOYSA-N
• SMILES： OC1C(=CC=C2C(C3C(C(C)=O)=C(C)C=C(C=3C(C2=1)=O)O)=O)C1=CC=C2C(C3C(C(C)=O)=C(C)C=C(C=3C(C2=C1O)=O)O)=O

Computed Properties

• Exact Mass: 590.121
• Monoisotopic Mass: 590.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 3
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones